Cas no 1803806-88-3 (Methyl 5-cyano-2-methylpyridine-3-acetate)

• Product Name: Methyl 5-cyano-2-methylpyridine-3-acetate
• CAS No: 1803806-88-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4802578
• Update Time: 2023-08-17

Methyl 5-cyano-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-methylpyridine-3-acetate

• Inchi： 1S/C10H10N2O2/c1-7-9(4-10(13)14-2)3-8(5-11)6-12-7/h3,6H,4H2,1-2H3
• InChI Key： KIRFJKUVVBCIKQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(C#N)=CN=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles